Cas no 851979-17-4 (N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide)
N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide Chemical and Physical Properties
Names and Identifiers
-
- N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide
- N-(4-chlorobenzo[d]thiazol-2-yl)-3,4-dimethoxybenzohydrazide
- Benzoic acid, 3,4-dimethoxy-, 2-(4-chloro-2-benzothiazolyl)hydrazide
- AKOS024590650
- F0642-0997
- N'-(4-chlorobenzo[d]thiazol-2-yl)-3,4-dimethoxybenzohydrazide
- 851979-17-4
- AB00670705-01
-
- Inchi: 1S/C16H14ClN3O3S/c1-22-11-7-6-9(8-12(11)23-2)15(21)19-20-16-18-14-10(17)4-3-5-13(14)24-16/h3-8H,1-2H3,(H,18,20)(H,19,21)
- InChI Key: JFHJVPVSCGIBOC-UHFFFAOYSA-N
- SMILES: C(NNC1=NC2=C(Cl)C=CC=C2S1)(=O)C1=CC=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 363.0444402g/mol
- Monoisotopic Mass: 363.0444402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.432±0.06 g/cm3(Predicted)
- pka: 9.94±0.23(Predicted)
N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0642-0997-2μmol |
N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide |
851979-17-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0642-0997-5μmol |
N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide |
851979-17-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0642-0997-10μmol |
N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide |
851979-17-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0642-0997-20μmol |
N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide |
851979-17-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0642-0997-1mg |
N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide |
851979-17-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0642-0997-2mg |
N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide |
851979-17-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0642-0997-3mg |
N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide |
851979-17-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0642-0997-4mg |
N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide |
851979-17-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0642-0997-5mg |
N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide |
851979-17-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0642-0997-10mg |
N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide |
851979-17-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide
N'-(4-Chloro-1,3-Benzothiazol-2-yl)-3,4-Dimethoxybenzohydrazide: A Comprehensive Overview
N'-(4-Chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide, identified by the CAS registry number 851979-17-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science. The molecule combines a benzothiazole moiety with a dimethoxybenzohydrazide group, creating a structure that exhibits intriguing chemical properties and biological activities.
The benzothiazole ring system is a well-known heterocyclic structure that has been extensively studied for its various applications. In this compound, the benzothiazole is substituted with a chlorine atom at the 4-position, which introduces electronic effects that can influence the compound's reactivity and stability. The presence of the hydrazide group further enhances the molecule's versatility, as hydrazides are known for their ability to form complexes with metal ions and participate in various chemical reactions.
Recent studies have highlighted the potential of N'-(4-Chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug discovery. The dimethoxy substitution on the benzene ring contributes to increased lipophilicity, which can improve the compound's bioavailability when administered as a drug candidate.
In addition to its pharmacological applications, this compound has shown promise in material science. The combination of the benzothiazole and hydrazide groups allows for the formation of coordination polymers and metal-organic frameworks (MOFs), which are highly sought after for their potential use in catalysis, gas storage, and sensing technologies. Recent research has demonstrated that CAS No 851979-17-4 can serve as a building block for constructing MOFs with high surface area and porosity.
The synthesis of N'-(4-Chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide involves a multi-step process that typically begins with the preparation of the benzothiazole derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the hydrazide group. Optimization of reaction conditions has been a focus of recent studies, with researchers exploring green chemistry approaches to enhance yield and reduce environmental impact.
From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS). These studies have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational studies using density functional theory (DFT) have been employed to investigate the electronic properties and reactivity of the compound.
In terms of biological activity, preliminary assays have shown that CAS No 851979-17-4 exhibits moderate inhibitory effects against certain enzymes associated with inflammatory pathways. This suggests potential applications in anti-inflammatory therapies. However, further in vivo studies are required to confirm these findings and evaluate the compound's toxicity profile.
The unique combination of structural features in N'-(4-Chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide makes it a valuable compound for both academic research and industrial applications. Its versatility across multiple disciplines underscores its importance in contemporary chemical research.
851979-17-4 (N'-(4-chloro-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)